Cas no 821785-14-2 (Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-)

• Product Name: Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-
• CAS No: 821785-14-2
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 696808
• PubChem ID: 12100251
• Update Time: 2025-04-19

Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[1-[4-(4-hydroxyphenyl)butyl]-4-piperidinyl]-
• 4-[4-[4-(4-hydroxyphenyl)piperidin-1-yl]butyl]phenol
• 821785-14-2
• DTXSID30477569

• Inchi： 1S/C21H27NO2/c23-20-8-4-17(5-9-20)3-1-2-14-22-15-12-19(13-16-22)18-6-10-21(24)11-7-18/h4-11,19,23-24H,1-3,12-16H2
• InChI Key： OYWCRVQKKYDMJZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CCN(CCCCC2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 325.204179104g/mol
• Monoisotopic Mass: 325.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.7Ų